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Compound of Interest

Compound Name: PIGMENT RED 170

Cat. No.: B1581009

For researchers, scientists, and drug development professionals, the selection of organic
pigments extends beyond mere coloration. Properties such as stability, purity, and patrticle size
are critical for applications ranging from coatings and inks to advanced materials and
potentially, biomedical applications. This guide provides a comprehensive comparison of
Pigment Red 170 against other notable Naphthol AS pigments, supported by experimental
data and detailed protocols.

Pigment Red 170 (PR170) is a high-performance Naphthol AS pigment known for its vibrant
bluish-red shade and excellent fastness properties.[1][2] It is widely utilized in demanding
applications such as automotive coatings, industrial paints, and high-quality printing inks.[1][2]
Like other Naphthol AS pigments, PR170's performance is dictated by its chemical structure
and crystalline form, which influence its lightfastness, heat stability, and chemical resistance.[3]
[4] This guide benchmarks PR170 against other common Naphthol AS pigments: Pigment Red
5 (PR5), Pigment Red 9 (PR9), Pigment Red 112 (PR112), and Pigment Red 210 (PR210).

Comparative Performance Data

The following tables summarize the key performance indicators for Pigment Red 170 and its
alternatives, compiled from various technical datasheets. The values represent typical
performance and may vary between different commercial grades.

Table 1: General and Fastness Properties of Selected Naphthol AS Pigments
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Pigment Pigment Pigment Pigment Pigment
Property
Red 170 Red 5 Red 9 Red 112 Red 210
C.l. Name 12475 12490 12460 12370 12477
] ] Bright o
) Yellowish Yellowish ) Pinkish
Hue Bluish Red[2] Yellowish
Red[5] Red[6] Red[9]
Red[7][8]
Lightfastness
(Full Shade, 6-7[3] 7[5] 6[6] 7-8[7] 6[9]
1-8)
Lightfastness
(Reduced 6[3] 5[5] 6[8] 5[9]
Tint, 1-8)
Heat Stability
“0) 200-240[1] 200[5] 180[6][10] 170-200[7][8]  180[9][11]
Migration
Resistance 5[1]
(1-5)

Note: Lightfastness is rated on a scale of 1 to 8, where 8 is excellent. Migration and chemical
resistance are rated on a scale of 1 to 5, where 5 is excellent.

Table 2: Chemical Resistance of Selected Naphthol AS Pigments (Scale 1-5, 5=Excellent)
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) ] ) ) Pigment Pigment
Chemical Pigment Pigment Pigment
Red 112[7] Red 210[9]
Agent Red 170[1] Red 5[5] Red 9[6][10]
[81[12] [11]
Water 5 5 5 5 5
Acid (5%
5 5 5 5 5
HCI)
Alkali (5%
5 5 5 5 5
NaOH)
Ethanol 5 4 4 4 4-5
Ethyl Acetate 5 4 5 5 4
Xylene 5 3-4 2 5 4-5
MEK 5 3 4 5 4
Linseed Qil - - 4 4-5

Experimental Protocols

The data presented in the tables are derived from standardized experimental procedures.
Below are detailed methodologies for key performance evaluation tests.

Lightfastness Testing (ISO 105-B02)

This method determines the resistance of the color of pigments to the action of an artificial light
source that simulates natural daylight.

o Sample Preparation: A dispersion of the pigment in a suitable binder is prepared and applied
to a substrate to form a uniform colored panel. A portion of the panel is covered with an
opague mask.

o Exposure: The prepared panel, along with a set of blue wool standards (rated 1-8), is
exposed to a xenon arc lamp under controlled conditions of temperature and humidity.[13]
[14]
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o Evaluation: The exposed portion of the panel is periodically compared to the unexposed
(masked) portion. The lightfastness rating is determined by identifying which blue wool
standard shows a similar degree of color change as the tested pigment.[13]

Heat Stability Testing (ISO 787-21)

This test assesses the stability of a pigment to heat when incorporated into a stoving medium.

o Sample Preparation: The pigment is dispersed in a specified stoving binder at a defined
pigment-to-binder ratio. The dispersion is then applied to a substrate.

o Heating: The coated substrate is placed in a calibrated oven and heated to a specified
temperature for a defined duration.

» Evaluation: After cooling, the color of the heated sample is compared to that of an unheated
sample or a sample heated at a lower temperature. The heat stability is reported as the
maximum temperature at which no significant color change occurs.

Chemical Resistance Testing (ISO 787-1)

This standard provides a general method for comparing the color of pigments, which can be
adapted to assess chemical resistance.

o Sample Preparation: A cured film of the pigmented system is prepared on a suitable
substrate.

o Exposure: A piece of absorbent material (e.qg., filter paper) is saturated with the test chemical
(e.g., 5% HCI, 5% NaOH, ethanol) and placed on the pigmented surface. The setup is
covered to prevent evaporation and left for a specified period.

» Evaluation: After the exposure time, the absorbent material is removed, and the surface is
cleaned. The change in color, gloss, or any other surface defect is evaluated against an
unexposed area of the same sample, typically on a 1-5 scale.

Dispersion Fineness Testing (ASTM D1210)

This method measures the degree of dispersion of a pigment in a liquid vehicle using a
Hegman-type gage.
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o Sample Preparation: The pigment is dispersed in the vehicle using a milling apparatus.

e Measurement: A small amount of the dispersion is placed in the deep end of the Hegman
gage. A scraper is then drawn over the surface of the gage towards the shallow end.

» Evaluation: The point on the scale where pigment particles or agglomerates are first visible
as streaks or scratches is read. The fineness of dispersion is reported in Hegman units or
micrometers.[3][7][15]

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for evaluating the performance of Naphthol
AS pigments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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